
Peroxybenzoyl Nitrate: A Less Abundant, but
Significant Player in Photochemical Smog

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Peroxybenzoyl nitrate

Cat. No.: B1219819 Get Quote

While peroxyacetyl nitrate (PAN) is the most prevalent form of peroxyacyl nitrates (PANs) in the

atmosphere, peroxybenzoyl nitrate (PBzN), a powerful eye irritant, is a notable but

significantly less abundant component of photochemical smog. Its presence is directly linked to

the atmospheric oxidation of aromatic hydrocarbons, such as toluene, which are significant

pollutants in urban areas.

Peroxyacyl nitrates are a class of secondary air pollutants formed by the photochemical

reactions of volatile organic compounds (VOCs) and nitrogen oxides (NOx) in the presence of

sunlight. Among them, PAN is the most abundant, typically accounting for 75-90% of the total

PANs in the atmosphere. Following PAN, peroxypropionyl nitrate (PPN) is the next most

commonly observed.[1]

Data on the atmospheric abundance of peroxybenzoyl nitrate (PBzN) is scarce compared to

PAN and PPN. However, available research indicates that PBzN concentrations are

considerably lower. For instance, a study in the San Francisco Bay Area found PBzN levels to

be below 0.07 parts per billion (ppb), highlighting its trace-level presence even in

photochemically active urban environments.

The lower abundance of PBzN is primarily attributed to the lower atmospheric concentrations

and slower photooxidation rates of its aromatic precursors compared to the precursors of PAN

and PPN, which are more ubiquitous and reactive.
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To illustrate the relative abundance of different PANs, the following table summarizes typical

concentration ranges observed in various atmospheric environments. It is important to note that

concentrations can vary significantly depending on the location, time of day, season, and

meteorological conditions.

Peroxyacyl Nitrate (PANs) Chemical Formula
Typical Atmospheric
Concentration Range (ppb)

Peroxyacetyl Nitrate (PAN) CH₃C(O)OONO₂ 0.1 - 10+ (highly variable)

Peroxypropionyl Nitrate (PPN) CH₃CH₂C(O)OONO₂ 0.01 - 1

Peroxymethacryloyl Nitrate

(MPAN)
CH₂=C(CH₃)C(O)OONO₂ 0.01 - 0.5

Peroxybenzoyl Nitrate (PBzN) C₆H₅C(O)OONO₂ < 0.1

Note: The data presented is a general representation based on available literature and may not

reflect the full range of concentrations observed globally.

Experimental Protocols for Measurement
The simultaneous measurement of various peroxyacyl nitrates, including PBzN, is typically

performed using gas chromatography with electron capture detection (GC-ECD) or thermal

dissociation-chemical ionization mass spectrometry (TD-CIMS).

Gas Chromatography with Electron Capture Detection
(GC-ECD)
This is a widely used technique for the analysis of PANs. The methodology involves:

Sample Collection and Preconcentration: Ambient air is drawn through a sampling tube

cooled to a low temperature (e.g., -150°C) to trap the PANs.

Thermal Desorption and Injection: The trapped compounds are then rapidly heated and

injected into the gas chromatograph.
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Chromatographic Separation: The different PANs are separated based on their boiling points

and interaction with the stationary phase of the chromatographic column. A non-polar

capillary column, such as one coated with dimethyl polysiloxane, is often used. The oven

temperature is programmed to increase gradually to elute the compounds at different times.

Detection: An electron capture detector (ECD) is used for sensitive detection of the electron-

capturing PAN molecules.

Calibration: The instrument is calibrated using gas-phase standards of each PAN species of

interest.

Thermal Dissociation-Chemical Ionization Mass
Spectrometry (TD-CIMS)
This technique offers high sensitivity and fast response times for the measurement of PANs.[2]

[3][4][5] The key steps are:

Thermal Dissociation: The sampled air is passed through a heated inlet where the PANs

thermally decompose to form peroxyacyl radicals and nitrogen dioxide (NO₂).

Chemical Ionization: The peroxyacyl radicals are then ionized through a reaction with a

reagent ion, typically iodide (I⁻).

Mass Spectrometry: The resulting ions are detected by a mass spectrometer, which allows

for the identification and quantification of the different PAN species based on their mass-to-

charge ratio.

Formation Pathway of Peroxybenzoyl Nitrate
The formation of peroxybenzoyl nitrate is initiated by the oxidation of aromatic hydrocarbons,

with toluene being a primary precursor. The process can be summarized in the following

signaling pathway:
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Caption: Formation pathway of Peroxybenzoyl Nitrate (PBzN) from Toluene.

This simplified diagram illustrates the key steps in the atmospheric formation of PBzN. The

process begins with the oxidation of toluene by hydroxyl (OH) radicals, a common atmospheric

oxidant, to form benzaldehyde. Subsequent oxidation of benzaldehyde, also often initiated by

OH radicals, leads to the formation of a benzoyl radical. This radical then reacts with molecular

oxygen (O₂) to produce a benzoyl peroxy radical. Finally, the benzoyl peroxy radical combines

with nitrogen dioxide (NO₂) to form peroxybenzoyl nitrate. This last step is a reversible

reaction, and the stability of PBzN is temperature-dependent.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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